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Compound of Interest

Compound Name: Trichloronat

Cat. No.: B1683238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organophosphate insecticide

Trichloronat, focusing on its chemical identity, physicochemical properties, toxicological

profile, and mechanism of action. The information is presented to support research and

development activities related to this compound.

Chemical Nomenclature and Identification
Trichloronat is an organophosphorus insecticide.[1] Its chemical identity is defined by various

nomenclature systems and registry numbers.

IUPAC Names:

ethoxy-ethyl-sulfanylidene-(2,4,5-trichlorophenoxy)-λ⁵-phosphane[2]

(RS)-[O-ethyl O-(2,4,5-trichlorophenyl) ethylphosphonothioate][3][4]

(Ξ)-[O-ethyl O-(2,4,5-trichlorophenyl) ethylphosphonothioate][3]

CAS Name:

O-ethyl O-(2,4,5-trichlorophenyl) P-ethylphosphonothioate[3]
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CAS Registry Number:

327-98-0[2][3][5][6][7]

A variety of synonyms and trade names have been used to identify Trichloronat, reflecting its

history in commercial and research settings.

Common Synonyms and Trade Names:[2][5][6][8][9][10][11]

Agrisil

Agritox

BAY 37289

Bayer 37289

Chemagro 37289

ENT 25,712

Fenophosphon

Fitosol

O-Ethyl O-2,4,5-trichlorophenyl ethylphosphonothioate

Phytosol

Richloronate

S 4400

Trichloronate

Physicochemical Properties
The physicochemical properties of Trichloronat are crucial for understanding its environmental

fate, transport, and biological availability. A summary of these properties is presented in the
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table below.

Property Value Reference

Molecular Formula C₁₀H₁₂Cl₃O₂PS [2][5][6][7]

Molecular Weight 333.60 g/mol [2][5][7]

Appearance Amber colored odorless liquid [1]

Boiling Point 372 °C at 760 mmHg [5][6]

Density 1.406 g/cm³ [5][6]

Water Solubility 0.88 mg/L at 20 °C [5]

Vapor Pressure 2.13 x 10⁻⁵ mmHg at 25 °C [5][6]

LogP (Octanol/Water Partition

Coefficient)
5.2 [2]

Refractive Index 1.566 [6]

Flash Point 178.8 °C [5][6]

Toxicological Profile
Trichloronat is a highly toxic compound, and its toxicity varies across different species and

routes of exposure. The following table summarizes the available acute toxicity data, primarily

expressed as the median lethal dose (LD50).

Species
Route of
Administration

LD50 Value Reference

Rat Oral 16 - 37.5 mg/kg [2]

Rabbit Oral 25 - 50 mg/kg [2]

Chicken Oral 45 mg/kg [2]

Mallard Duck Oral 12.0 mg/kg [2]
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Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of toxicity for Trichloronat, like other organophosphate insecticides, is

the inhibition of the enzyme acetylcholinesterase (AChE).[4][12][13] AChE is critical for the

proper functioning of the nervous system, where it hydrolyzes the neurotransmitter

acetylcholine (ACh) in the synaptic cleft.

The inhibition of AChE by Trichloronat leads to an accumulation of ACh at the synapse,

resulting in continuous stimulation of cholinergic receptors. This overstimulation disrupts normal

nerve impulse transmission, leading to the toxic effects observed in poisoned organisms.[12]

Below is a diagram illustrating the signaling pathway of acetylcholinesterase and its inhibition

by an organophosphate insecticide like Trichloronat.

Synaptic Cleft
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causes nerve impulse

Choline + Acetate
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Inhibited AChE

Continuous Nerve Impulse
(Toxic Effect)

Leads to

Trichloronat (Organophosphate)
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Click to download full resolution via product page

Caption: Inhibition of Acetylcholinesterase by Trichloronat.
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Trichloronat are essential for

research purposes. While a specific, detailed protocol for the synthesis of Trichloronat is not

readily available in the provided search results, a general method for the synthesis of similar O-

Aryl O-Ethyl Phenylphosphonothionates has been described.[14] This typically involves the

reaction of an appropriate phenol with an ethylphosphonothioic dihalide.

For the analysis of Trichloronat in environmental samples, standardized methods such as

those developed by the U.S. Environmental Protection Agency (EPA) for organophosphorus

pesticides are generally employed. These methods often involve solvent extraction followed by

gas chromatography-mass spectrometry (GC-MS).[15][16][17]

Below is a generalized workflow for the analysis of Trichloronat in a soil sample.
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Soil Sample Collection

Solvent Extraction
(e.g., with acetonitrile or hexane/acetone)
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(e.g., Solid Phase Extraction)

Concentration of Extract
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Data Interpretation and Quantification
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Caption: Generalized workflow for Trichloronat analysis in soil.

Conclusion
This technical guide has provided a detailed overview of Trichloronat, encompassing its

nomenclature, physicochemical properties, toxicity, and mechanism of action. The structured

presentation of data in tables and the visualization of key processes aim to facilitate a deeper

understanding of this compound for researchers and professionals in relevant fields. Further

research into detailed synthetic and analytical protocols will continue to be of value to the

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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